Cas no 92180-79-5 (2-Amino-3,7,8-trimethyl-3H-imidazo4,5-fquinoxaline)

• Product Name: 2-Amino-3,7,8-trimethyl-3H-imidazo4,5-fquinoxaline
• CAS No: 92180-79-5
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 808606
• PubChem ID: 104855
• Update Time: 2025-11-03

2-Amino-3,7,8-trimethyl-3H-imidazo4,5-fquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,7,8-trimethyl-3H-imidazo[4,5-f]quinoxaline
• (3S,4R)-4-(4-FLUOROPHENYL)PIPERIDINE-3-METHANOL HYDROCHLORIDE
• 3,7,8-trimethylimidazo[4,5-f]quinoxalin-2-amine
• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,7,8-trimethyl-
• 2-AMINO-3,7,8-TRIMETHYL-(3H)-IMIDAZO[4.5-F]QUINOXALINE
• 2-AMINO-3,7,8-TRIMETHYL-3H-IMIDAZO(4,5-F)QUINOXALINE
• 2-amino-3,7,8-trimethylimidazo<quinoxaline
• 7,8-DimeIQX
• 7,8-Dimethyl-IQX
• ATMIQ
• MFCD00269905
• FT-0611044
• UNII-691747VC8D
• 92180-79-5
• 2-amino-3,7,8-trimethylimidazo[4,5-f]quinoxaline
• SCHEMBL9472402
• 7,8-DiMIQX
• FT-0662097
• 3,7,8-trimethyl-3h-imidazo[4,5-f]quinoxalin-2-amine
• Q27894198
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,7,8-trimethyl-, (R)-
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,7,8-trimethyl-
• CCRIS 6401
• AKOS027379694
• BRN 6062569
• DTXCID60161404
• 2-Amino-3,7,8-trimethylimidazo(4,5-f)quinoxaline
• 691747VC8D
• DTXSID10238913
• 3,7,8-Trimethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
• 7-Methyl meiqx
• G76899
• 2-Amino-3,7,8-trimethyl-3H-imidazo4,5-fquinoxaline

• Inchi： 1S/C12H13N5/c1-6-7(2)15-10-8(14-6)4-5-9-11(10)16-12(13)17(9)3/h4-5H,1-3H3,(H2,13,16)
• InChI Key： JFQHIQJNQCWLNR-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C3C(C=CC1=2)=NC(C)=C(C)N=3

Computed Properties

• Exact Mass: 227.11700
• Monoisotopic Mass: 227.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.42
• Melting Point: 300°C
• Boiling Point: 459.2°Cat760mmHg
• Flash Point: 231.5°C
• Refractive Index: 1.746
• PSA: 69.62000
• LogP: 2.29670

Additional information on 2-Amino-3,7,8-trimethyl-3H-imidazo4,5-fquinoxaline

2-Amino-3,7,8-Trimethyl-3H-Imidazo[4,5-f]Quinoxaline (CAS No. 92180-79-5)

The compound 2-Amino-3,7,8-trimethyl-3H-imidazo[4,5-f]quinoxaline, identified by the CAS registry number 92180-79-5, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of imidazoquinoxalines, which are known for their unique structural features and versatile reactivity. The presence of amino and methyl groups in its structure contributes to its functional diversity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of imidazo[4,5-f]quinoxaline derivatives in drug discovery and material science. For instance, researchers have explored the role of this compound in designing novel anti-cancer agents due to its ability to inhibit specific enzymes involved in tumor progression. Additionally, its structural stability and electronic properties make it a promising candidate for advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis of 2-Amino-3,7,8-trimethyl-3H-imidazo[4,5-f]quinoxaline typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of appropriate aminoaromatic precursors with carbonyl compounds under thermal or catalytic conditions. The optimization of these reactions has been a focus of recent research efforts to enhance scalability and reduce production costs.

In terms of applications, this compound has shown potential in the field of medicinal chemistry as a lead compound for developing bioactive agents. Its ability to interact with biological targets such as kinases and receptors has been extensively studied using computational modeling and in vitro assays. Furthermore, its role in the development of new materials for energy storage systems has been explored due to its high thermal stability and electronic conductivity.

The structural characterization of CAS No. 92180-79-5 has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation and reactivity under different conditions. Recent advancements in computational chemistry have also enabled researchers to predict its pharmacokinetic properties and optimize its bioavailability for therapeutic applications.

In conclusion, the compound 2-Amino-3,7,8-trimethyl-3H-imidazo[4,5-f]quinoxaline (CAS No. 92180-79-5) represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications across multiple disciplines. Its continued exploration in both fundamental research and industrial settings is expected to unlock new opportunities for innovation in the coming years.